Cas no 477855-83-7 (2-Methyl-N'-{8-methyl-8H-thieno[2,3-b]indole-2-carbonyl}benzohydrazide)

2-Methyl-N'-{8-methyl-8H-thieno[2,3-b]indole-2-carbonyl}benzohydrazide structure
477855-83-7 structure
Product Name:2-Methyl-N'-{8-methyl-8H-thieno[2,3-b]indole-2-carbonyl}benzohydrazide
CAS No:477855-83-7
MF:C20H17N3O2S
MW:363.432883024216
CID:5691059
PubChem ID:1474938
Update Time:2023-10-13

2-Methyl-N'-{8-methyl-8H-thieno[2,3-b]indole-2-carbonyl}benzohydrazide Chemical and Physical Properties

Names and Identifiers

    • 11N-397S
    • 477855-83-7
    • 4-methyl-N'-(2-methylbenzoyl)thieno[2,3-b]indole-2-carbohydrazide
    • HMS578F05
    • 8-methyl-N'-(2-methylbenzoyl)-8H-thieno[2,3-b]indole-2-carbohydrazide
    • 2-methyl-N'-{8-methyl-8H-thieno[2,3-b]indole-2-carbonyl}benzohydrazide
    • AKOS005078755
    • Bionet1_003383
    • 2-Methyl-N'-{8-methyl-8H-thieno[2,3-b]indole-2-carbonyl}benzohydrazide
    • Inchi: 1S/C20H17N3O2S/c1-12-7-3-4-8-13(12)18(24)21-22-19(25)17-11-15-14-9-5-6-10-16(14)23(2)20(15)26-17/h3-11H,1-2H3,(H,21,24)(H,22,25)
    • InChI Key: YCLOSVAWGBJUDQ-UHFFFAOYSA-N
    • SMILES: S1C(C(NNC(C2C=CC=CC=2C)=O)=O)=CC2=C1N(C)C1C=CC=CC2=1

Computed Properties

  • Exact Mass: 363.10414797g/mol
  • Monoisotopic Mass: 363.10414797g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 2
  • Complexity: 557
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 91.4Ų
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